Cas no 5858-33-3 (Bordeaux Red)

• Product Name: Bordeaux Red
• CAS No: 5858-33-3
• MF: C₂₀H₁₂N₂Na₂O₇S₂
• MW: 502.428024291992
• MDL: MFCD00003887
• CID: 368208
• PubChem ID: 87563774
• Update Time: 2025-10-28

Bordeaux Red Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(1-naphthalenyl)diazenyl]-, sodium salt (1:2)
• BORDEAUX R (C.I. 16180)
• Bordeaux Red
• ACID RED 17
• acidbordeaux
• AZO BORDEAUX
• BORDEAUX
• BORDEAUX B
• BORDEAUX R
• Bordeaux R, pure
• bordeauxredb
• FAST RED B
• Acid Bordeaux B
• Acid Bordeaux B (VAN)
• C.I. Acid Red 17
• Acid Bordeaux
• C.I. Acid Red 17, disodium salt
• Azo Bordeaux (VAN)
• Java Bordeaux B
• Acid Bordeaux A
• Bordeaux Red B
• Rouge Bordeaux B
• Azo Bordeaux SS
• Kiton Bordeaux G
• Acid Bordeaux MB
• Acid Bordeaux BN
• Acilan Bordeaux B
• Acidal Bordeaux B
• Lithosol Claret B
• Nordeaux red
• Hidacid Bordeaux B
• Colacid Bordeaux A
• Hispacid Bordeaux F
• Eniacid Bordeaux BN
• Tertracid Bordeaux B
• Brilliant Bor
• Q27294243
• NSC 45583
• Amacid Lake Bordeaux BL
• bordeaux-red
• MFCD00003887
• sodium (E)-3-hydroxy-4-(naphthalen-1-yldiazenyl)naphthalene-2,7-disulfonate
• Brasilan Azo Bordeaux
• NSC-4299
• C.I. 16180
• DTXSID6041711
• Sodium 1-(1'-naphthylazo)naphth-2-ol-3,6-disulphonate
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(2-(1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• ACID RED 17 (NEWPORT ACID BORDEAUX B CONC. C.I. 16180)
• AKOS000282884
• Bordeaux R type 8019 for foods
• SCHEMBL2866129
• 2,7-NAPHTHALENEDISULFONIC ACID, 3-HYDROXY-4-(1-NAPHTHALENYLAZO)-, DISODIUM SALT
• D88686
• B0779
• SCHEMBL39460
• CI ACID RED 17
• AKOS024319601
• Naphthalene Bordeaux B
• Naphthalene Lake Bordeaux B
• Y443D49605
• AKOS030228539
• EINECS 227-489-5
• Brilliant Bordeaux 4B
• Brilliant Bordeaux B
• NSC 4299
• 5858-33-3
• Naphthalene Leather Bordeaux B
• disodium;3-hydroxy-4-(naphthalen-1-yldiazenyl)naphthalene-2,7-disulfonate
• Calcolake Bordeaux BXL
• Naphthalene Bordeaux BS
• Sodium 3-hydroxy-4-(naphthalen-1-yldiazenyl)naphthalene-2,7-disulfonate
• NSC-45583
• UNII-Y443D49605
• Brilliant Bordeaux 2B
• FT-0635884
• MRVNLKITQIBNKU-LSHDGIFOSA-L
• disodium 4-[2-(naphthalen-1-yl)hydrazin-1-ylidene]-3-oxonaphthalene-2,7-disulfonate
• C.I.Acid Red 17
• DB-053231

• MDL： MFCD00003887
• Inchi： 1S/C20H14N2O7S2.2Na/c23-20-18(31(27,28)29)11-13-10-14(30(24,25)26)8-9-16(13)19(20)22-21-17-7-3-5-12-4-1-2-6-15(12)17;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b22-21+;;
• InChI Key： LHRXTFDXJQAGAV-ZPZFBZIMSA-L
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1=CC=CC2=CC=CC=C12)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 501.98800
• Monoisotopic Mass: 501.988131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 854
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 176

Experimental Properties

• Color/Form: Brown powder. Stable to heat and light
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 176.11000
• LogP: 6.08380
• Solubility: 26Water at ℃solubilityby3.83%,In ethanolsolubilityby0.19%.The aqueous solution is red,The ethanol solution was bluish red.
• Color index: 16180
• Vapor Pressure: No data available

Bordeaux Red Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QJ6479500
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Bordeaux Red

Professional Introduction to Compound with CAS No. 5858-33-3 and Product Name: Bordeaux Red

Bordeaux Red, chemically identified by the CAS number 5858-33-3, is a well-documented organic compound that has garnered significant attention in various scientific disciplines, particularly in the fields of chemistry, biology, and material science. This compound, often recognized for its distinctive red coloration, has found diverse applications ranging from analytical chemistry to industrial processes. The molecular structure of CAS No. 5858-33-3 corresponds to a complex organic molecule that exhibits unique chemical properties, making it a subject of extensive research and development.

The synthesis of Bordeaux Red involves intricate chemical pathways that highlight the compound's versatility and reactivity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, leading to higher yields and purer forms of the compound. These improvements are particularly crucial in pharmaceutical applications, where the purity of active ingredients directly impacts the efficacy and safety of therapeutic agents.

In the realm of analytical chemistry, Bordeaux Red serves as an effective indicator and reagent. Its ability to bind with certain metal ions makes it invaluable in complexometric titrations and other analytical techniques. The compound's chromophoric properties also make it suitable for use in spectroscopic studies, where its absorption and emission spectra provide insights into molecular interactions and environmental conditions.

One of the most compelling aspects of Bordeaux Red is its role in biological research. Emerging studies suggest that this compound exhibits promising bioactivity, particularly in modulating cellular processes and enzyme functions. Researchers are exploring its potential as a lead compound for drug discovery, focusing on its ability to interact with biological targets at the molecular level. The structural motifs present in CAS No. 5858-33-3 are being meticulously analyzed to identify novel pharmacophores that could enhance therapeutic outcomes.

The industrial applications of Bordeaux Red are equally diverse. In material science, the compound is utilized as a dye and pigment due to its vibrant color and stability under various conditions. Its resistance to fading and degradation makes it ideal for coatings, textiles, and other materials where colorfastness is essential. Additionally, the compound's luminescent properties have been leveraged in optoelectronic devices, where it contributes to improved performance in displays and sensors.

Recent research has also highlighted the environmental implications of using Bordeaux Red in various applications. Studies have examined its biodegradability and ecological impact, aiming to develop more sustainable practices for its production and disposal. These efforts align with global initiatives to minimize environmental footprint while maintaining high standards of quality and performance.

The future prospects of CAS No. 5858-33-3 are bright, with ongoing investigations uncovering new potential uses and refining existing applications. As synthetic chemistry continues to evolve, the accessibility and affordability of Bordeaux Red are expected to improve, further expanding its utility across multiple industries. Collaborative efforts between academia and industry are essential to drive innovation and ensure that this compound meets the evolving demands of modern science and technology.

In conclusion, Bordeaux Red (CAS No. 5858-33-3) stands as a testament to the ingenuity of chemical research, offering a wealth of opportunities across scientific disciplines. Its unique properties and broad applicability make it a cornerstone in both fundamental studies and practical applications. As we continue to unravel its mysteries, the potential for groundbreaking discoveries remains limitless.